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Compound of Interest

Compound Name: Hexaconazole

Cat. No.: B1673136

Introduction

Hexaconazole is a broad-spectrum systemic fungicide belonging to the triazole group.[1][2] It
is widely used in agriculture to control a variety of fungal diseases on fruits, vegetables, and
cereals.[2][3] Due to its persistence in the soil, there is a growing concern about its potential
environmental impact and entry into the food chain.[1][4] Therefore, the development of
sensitive and reliable analytical methods for the determination of hexaconazole residues in
soil is crucial for environmental monitoring and food safety assessment.[1][3] These application
notes provide detailed protocols for the extraction and quantification of hexaconazole in soil
samples using Gas Chromatography (GC) and High-Performance Liquid Chromatography
(HPLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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